Cas no 28467-75-6 (2-Tridecyne)

• Product Name: 2-Tridecyne
• CAS No: 28467-75-6
• MF: C₁₃H₂₄
• MW: 180.329664230347
• CID: 272385
• PubChem ID: 141417
• Update Time: 2025-04-19

2-Tridecyne Chemical and Physical Properties

Names and Identifiers

• 2-Tridecyne
• 2-C13H24
• tridec-2-yne
• ZGKKGWBQPYIOBH-UHFFFAOYSA-N
• 28467-75-6
• DTXSID10182689

• Inchi： 1S/C13H24/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3,5,7-13H2,1-2H3
• InChI Key： ZGKKGWBQPYIOBH-UHFFFAOYSA-N
• SMILES： C(CCCCC#CC)CCCCC

Computed Properties

• Exact Mass: 180.18792
• Monoisotopic Mass: 180.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.77
• Boiling Point: 235.3°C at 760 mmHg
• Flash Point: 88°C
• Refractive Index: 1.439
• PSA: 0